Cas no 1261987-22-7 (3-Cyano-5-(4-trifluoromethoxyphenyl)phenol)

3-Cyano-5-(4-trifluoromethoxyphenyl)phenol is a specialized organic compound featuring a phenol core substituted with a cyano group and a trifluoromethoxyphenyl moiety. Its unique structure combines electron-withdrawing groups (cyano and trifluoromethoxy) with the phenolic hydroxyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the cyano group offers reactivity for further functionalization. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

3-Cyano-5-(4-trifluoromethoxyphenyl)phenol structure

1261987-22-7 structure

Product Name:3-Cyano-5-(4-trifluoromethoxyphenyl)phenol

CAS No:1261987-22-7

MF:C₁₄H₈F₃NO₂

MW:279.214034080505

MDL:MFCD18314518

CID:2767760

PubChem ID:53220192

Update Time:2025-06-06

3-Cyano-5-(4-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-5-(4-trifluoromethoxyphenyl)phenol, 95%
- 5-Hydroxy-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carbonitrile
- DTXSID80684963
- 1261987-22-7
- 3-CYANO-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
- MFCD18314518
- 3-Cyano-5-(4-trifluoromethoxyphenyl)phenol
- MDL： MFCD18314518
- Inchi： 1S/C14H8F3NO2/c15-14(16,17)20-13-3-1-10(2-4-13)11-5-9(8-18)6-12(19)7-11/h1-7,19H
- InChI Key： HDFLRJXXAOQDTJ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=C(C#N)C=C(C=1)O)(F)F

Computed Properties

Exact Mass: 279.05071298Da
Monoisotopic Mass: 279.05071298Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 53.3Å²

3-Cyano-5-(4-trifluoromethoxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320561-5 g	3-Cyano-5-(4-trifluoromethoxyphenyl)phenol, 95%; .	1261987-22-7	95%	5g	€1159.00	2023-04-26
abcr	AB320561-5g	3-Cyano-5-(4-trifluoromethoxyphenyl)phenol, 95%; .	1261987-22-7	95%	5g	€1159.00	2025-02-21